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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cedrin is a naturally occurring flavonoid, specifically a dihydroflavonol, that has garnered

significant interest within the scientific community for its potential therapeutic properties,

particularly its neuroprotective effects. This technical guide provides a comprehensive overview

of the current knowledge regarding the origin, natural sources, and biological activity of cedrin,

with a focus on presenting data and experimental insights relevant to researchers and

professionals in drug development.

Chemical Identity and Properties
There is some discrepancy in the literature and chemical databases regarding the precise

chemical formula and mass of cedrin. However, the most consistently reported chemical

identity from major suppliers and recent scientific publications is as follows:

Property Value Reference

Chemical Formula C₁₆H₁₄O₈ [1][2][3]

Molecular Weight 334.28 g/mol [1][2][3]

CAS Number 75513-81-4 [1][2][3][4]

Class Dihydroflavonol [5]
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It is important to note that a compound with the molecular formula C₁₅H₁₈O₆ and CAS number

6040-62-6 is also sometimes referred to as cedrin in some databases like PubChem[6]. This

highlights the need for careful characterization and verification when working with this

compound. For the purpose of this guide, "cedrin" will refer to the C₁₆H₁₄O₈ compound.

Natural Sources
Cedrin is primarily isolated from coniferous trees belonging to the family Pinaceae. The

documented natural sources of cedrin are:

Cedrus deodara(Deodar Cedar): This is the most well-documented source of cedrin. The

compound has been identified in various parts of the tree, including the wood and bark[4][5]

[7].

Pinus ayacahuite(Mexican White Pine): Cedrin has also been reported to be a constituent of

this pine species[5].

While cedrin has been identified in these species, comprehensive quantitative data on its

concentration in different plant parts and variations based on geographical location or season

are currently limited in the available scientific literature. One study on the pine needles of

Cedrus deodara quantified the total flavonoid content and the amounts of other major

flavonoids like myricetin, quercetin, kaempferol, and isorhamnetin, but did not provide specific

quantitative data for cedrin[8].

Biosynthesis of Cedrin
Cedrin, as a flavonoid, is synthesized in plants through the phenylpropanoid pathway. This

intricate pathway starts with the amino acid phenylalanine and leads to the formation of various

classes of flavonoids. The general biosynthetic pathway that leads to the formation of

dihydroflavonols like cedrin is outlined below.
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Phenylalanine Cinnamic_acidPAL p_Coumaric_acidC4H Coumaroyl_CoA4CL ChalconeCHS FlavanoneCHI Dihydroflavonol
(e.g., Cedrin)
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Dried and Powdered
Cedrus deodara Wood/Bark

Maceration or Soxhlet Extraction
(e.g., with methanol or ethanol)

Crude Flavonoid Extract

Solvent-Solvent Partitioning
(e.g., hexane, chloroform, ethyl acetate)

Ethyl Acetate Fraction
(rich in flavonoids)

Column Chromatography
(Silica gel or Sephadex)

Collection of Fractions

Thin Layer Chromatography (TLC)
for fraction analysis

Purified Cedrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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